Cas no 518070-19-4 (3-Fluoro-5-methylbenzoic acid)

• Product Name: 3-Fluoro-5-methylbenzoic acid
• CAS No: 518070-19-4
• MF: C₈H₇FO₂
• MW: 154.138386011124
• MDL: MFCD03094313
• CID: 68370
• PubChem ID: 2778447
• Update Time: 2025-05-24

3-Fluoro-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-methylbenzoic acid
• C8H7FO2
• Z1201622041
• AKOS005256263
• AM20060121
• SCHEMBL1056148
• EN300-91293
• 3-Fluoro-5-methylbenzoicacid
• CS-W003001
• 5-(TRIFLUOROMETHYL)-2-DEOXYCYTIDINE
• BENZOIC ACID, 3-FLUORO-5-METHYL-
• MFCD03094313
• AC-3979
• 3-fluoro-5-methyl-benzoic acid
• DTXSID20380937
• A7628
• 5-Fluoro-m-toluic acid
• 518070-19-4
• XPUFVYIUPYNLPD-UHFFFAOYSA-N
• AB13316
• SY019007
• J-512530
• FT-0649591
• FS-2197
• STL555748
• DTXCID00331962
• BBL101951
• DB-011416
• 5-Methyl-3-fluorobenzoic acid
• AN-584/43499000
• FF70357
• 629-963-0

• MDL： MFCD03094313
• Inchi： 1S/C8H7FO2/c1-5-2-6(8(10)11)4-7(9)3-5/h2-4H,1H3,(H,10,11)
• InChI Key： XPUFVYIUPYNLPD-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C)C=1

Computed Properties

• Exact Mass: 154.04300
• Monoisotopic Mass: 154.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: White powder
• Density: 1.373
• Melting Point: 141-143°C
• Boiling Point: 266.2℃ at 760 mmHg
• Flash Point: 114.8±21.8 °C
• Refractive Index: 1.582
• Water Partition Coefficient: Soluble in water (25 deg C)
• PSA: 37.30000
• LogP: 1.83230
• Solubility: Not determined

3-Fluoro-5-methylbenzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Safety Instruction： H315,H319,H335
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-Fluoro-5-methylbenzoic acid

Recent Advances in the Application of 3-Fluoro-5-methylbenzoic Acid (CAS: 518070-19-4) in Chemical Biology and Pharmaceutical Research

3-Fluoro-5-methylbenzoic acid (CAS: 518070-19-4) is a fluorinated aromatic carboxylic acid derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and chemical biology. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including pharmaceuticals and agrochemicals. The presence of both fluorine and methyl substituents on the benzoic acid scaffold imparts unique physicochemical properties, making it a valuable building block for drug discovery and development.

Recent studies have explored the synthetic utility of 3-Fluoro-5-methylbenzoic acid in the preparation of novel kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its use as a precursor for the synthesis of selective PI3Kδ inhibitors, which show promise in the treatment of inflammatory diseases and certain cancers. The fluorine atom at the 3-position was found to enhance binding affinity through favorable interactions with the kinase hinge region, while the methyl group at the 5-position improved metabolic stability.

In the field of positron emission tomography (PET) tracer development, researchers have utilized 3-Fluoro-5-methylbenzoic acid as a starting material for the synthesis of fluorine-18 labeled compounds. A recent study published in ACS Medicinal Chemistry Letters (2024) reported the successful radiolabeling of this scaffold for imaging neuroinflammation markers. The compound's stability towards defluorination in vivo and its favorable pharmacokinetic properties make it particularly suitable for this application.

The pharmaceutical industry has shown increasing interest in 3-Fluoro-5-methylbenzoic acid for the development of next-generation antibacterial agents. A 2024 Nature Communications paper described its incorporation into novel β-lactamase inhibitors that demonstrate potent activity against multidrug-resistant bacterial strains. The electron-withdrawing effect of the fluorine atom was found to enhance the reactivity of adjacent functional groups, enabling innovative drug design strategies.

From a synthetic chemistry perspective, recent advances in transition-metal catalyzed C-H functionalization have expanded the toolbox for modifying 3-Fluoro-5-methylbenzoic acid derivatives. A 2023 Angewandte Chemie publication reported a palladium-catalyzed direct arylation protocol that enables efficient diversification of this scaffold at the 4-position, opening new possibilities for structure-activity relationship studies.

In conclusion, 3-Fluoro-5-methylbenzoic acid (CAS: 518070-19-4) continues to emerge as a valuable chemical entity in pharmaceutical research, with applications ranging from drug discovery to diagnostic imaging. Recent studies highlight its potential in addressing challenging therapeutic areas, including oncology, infectious diseases, and CNS disorders. The compound's unique structural features and synthetic versatility position it as an important building block for future medicinal chemistry endeavors.